Cas no 129144-38-3 (Ethanone,1-[3-(4-chlorophenyl)-4-isoxazolyl]-)

• Product Name: Ethanone,1-[3-(4-chlorophenyl)-4-isoxazolyl]-
• CAS No: 129144-38-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 105887
• PubChem ID: 53413983
• Update Time: 2025-04-19

Ethanone,1-[3-(4-chlorophenyl)-4-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(4-chlorophenyl)-4-isoxazolyl]-
• 1-[3-(4-Chlorophenyl)-1,2-oxazol-4-yl]ethanone
• 1-[3-(4-chlorophenyl)-4-isoxazolyl]ethanone
• 3-(4-Chlorophenyl)-4-acetylisoxazole
• A805912
• ACMC-20mt3z
• AG-D-59555
• CTK4B6175
• SureCN6004036
• 1-[3-(4-Chlorophenyl)-1,2-oxazol-4-yl]ethan-1-one
• 1-(3-(4-CHLOROPHENYL)ISOXAZOL-4-YL)ETHANONE
• Ethanone, 1-[3-(4-chlorophenyl)-4-isoxazolyl]-
• AKOS015909483
• SCHEMBL6004036
• DTXSID80696743
• 129144-38-3
• 1-[3-(4-Chlorophenyl)-4-isoxazolyl]-ethanone

• Inchi： 1S/C11H8ClNO2/c1-7(14)10-6-15-13-11(10)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： ABAYZBGGKIHLRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=CON=1)C(C)=O

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų